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Abstract

This application note provides a detailed protocol for the qualitative and quantitative analysis of
25C-NB30Me, a potent synthetic phenethylamine, using Gas Chromatography-Mass
Spectrometry (GC-MS). The methodology outlined is applicable to the analysis of seized drug
materials and for research purposes. This document includes comprehensive procedures for
sample preparation, instrument parameters, and data analysis, supported by tabulated data
and a graphical workflow.

Introduction

25C-NB30OMe, or 2-(4-chloro-2,5-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethanamine,
belongs to the NBOMe class of psychoactive substances. Due to their high potency and
potential for abuse, robust and reliable analytical methods are crucial for their identification and
guantification in forensic and research laboratories. GC-MS is a powerful technique for the
analysis of volatile and semi-volatile compounds like 25C-NB30OMe, offering excellent
chromatographic separation and definitive mass spectral identification. This note details a
validated GC-MS method for its analysis.

Experimental Protocols
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Sample Preparation

The following protocols describe the preparation of samples from seized blotter papers and
reference standards.

a) Extraction from Blotter Paper[1][2][3]

Excise a representative portion of the blotter paper.

Immerse the blotter paper in 25.0 mL of methanol (HPLC grade) in a suitable container.

Place the container in an ultrasonic bath and sonicate for 15 minutes to facilitate extraction

of the analyte.[2]

Transfer an aliquot of the methanolic extract into a GC vial for analysis.
b) Reference Standard Preparation[4]

» Prepare a stock solution of 25C-NB30OMe reference standard in chloroform at a
concentration of approximately 4 mg/mL.[4]

» For analysis, dilute the stock solution with chloroform to the desired concentration range
suitable for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

The following instrumental parameters have been demonstrated to be effective for the analysis
of 25C-NB30OMe.

Instrumentation: An Agilent 6890N GC coupled with an Agilent 5973B MS detector or an
equivalent system can be used.[2]

Table 1: GC-MS Instrumental Parameters
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Parameter

Setting 1[2][3]

Setting 2[4]

Gas Chromatograph

HP-5MS (30 m x 0.32 mm x

DB-1 MS (30 m x 0.25 mm x

Column

0.25 pm) 0.25 pm)
Carrier Gas Helium Helium
Flow Rate 1 mL/min 1 mL/min
Injection Mode Splitless Split (20:1)
Injection Volume 5puL 1L
Injector Temperature 250°C 280°C

Oven Program

Initial Temperature

75°C, hold for 1 min

100°C, hold for 1 min

Temperature Ramp

25°C/min to 280°C

12°C/min to 300°C

Final Temperature

280°C, hold for 20 min

300°C, hold for 9 min

Mass Spectrometer

lonization Mode

Electron lonization (EI)

Electron lonization (EI)

lonization Energy 70 eV Not Specified
Mass Scan Range Full Scan (e.g., 30-550 amu) 30-550 amu
MS Source Temp. Not Specified 230°C

MS Quad Temp. Not Specified 150°C

MSD Transfer Line Not Specified 280°C

Data Presentation

The identification of 25C-NB30OMe is based on its retention time and the resulting mass
spectrum. The mass spectrum is characterized by specific fragment ions.

Table 2: Quantitative Data for 25C-NB30OMe Analysis
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Parameter Value Reference
Retention Time 15.387 min (using Setting 2) [4]
Molecular Weight 349.86 g/mol [5]

Characteristic Mass Fragments
(m/z)

150 [61[7]
121 [6][7]
91 [6][7]

Note: The mass spectrum of 25C-NB30OMe is characterized by the relative abundances of
fragment ions at m/z 91 (tropylium ion) and m/z 150.[6] The differentiation from its positional
isomers (25C-NB20Me and 25C-NB40OMe) can be achieved by comparing the relative
abundances of these key fragments.[6]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the GC-MS analysis of 25C-NB30OMe.
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Caption: Workflow for the GC-MS analysis of 25C-NB30OMe.
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Conclusion

The GC-MS method detailed in this application note provides a reliable and robust approach
for the identification and analysis of 25C-NB30OMe. The provided protocols for sample
preparation and instrumental parameters can be readily implemented in forensic and research
laboratories. The characteristic mass spectral fragmentation pattern allows for the
unambiguous identification of 25C-NB30OMe and its differentiation from positional isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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